Cas no 29796-57-4 (Ammonium hexachloroiridate(III) hydrate)

• Product Name: Ammonium hexachloroiridate(III) hydrate
• CAS No: 29796-57-4
• MF: Cl₆H₁₄IrN₃O
• MW: 477.06564950943
• CID: 253362
• PubChem ID: 24853276
• Update Time: 2025-10-23

Ammonium hexachloroiridate(III) hydrate Chemical and Physical Properties

Names and Identifiers

• Iridate(3-),hexachloro-, ammonium, hydrate (1:3:1), (OC-6-11)-
• AMMONIUM HEXACHLOROIRIDATE (III) HYDRATE
• AMMONIUM HEXACHLOROIRIDATE(III) MONO-HYD RATE,99.
• AMMONIUM HEXACHLOROIRIDATE(III) MONOHYDRATE
• iridium(iii)-ammonium chloride
• triazanium;hexachloroiridium(3-);hydrate
• Ammonium hexachloroiridate(III) hydrate, Premion
• 29796-57-4
• Ammoniumhexachloroiridate(III)hydrate
• MFCD00149125
• Ammonium hexachloroiridate(III) hydrate

• MDL： MFCD00010881
• Inchi： 1S/6ClH.Ir.3H3N.H2O/h6*1H;;3*1H3;1H2/q;;;;;;+3;;;;/p-3
• InChI Key： LJHBEBFYNMDGCZ-UHFFFAOYSA-K
• SMILES： [Ir-3](Cl)(Cl)(Cl)(Cl)(Cl)Cl.O.[NH4+].[NH4+].[NH4+]

Computed Properties

• Exact Mass: 474.89000
• Monoisotopic Mass: 474.88973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 62.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 2

Experimental Properties

• Color/Form: Green to brown crystals
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: H2O: slightly soluble(lit.)
• PSA: 9.23000
• LogP: 5.20130
• Vapor Pressure: No data available
• Solubility: Hygroscopic. Soluble in cold water

Ammonium hexachloroiridate(III) hydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN 1759
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：8
• PackingGroup：III
• Packing Group：III
• Risk Phrases：R36/38

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Ammonium hexachloroiridate(III) hydrate

Introduction to Ammonium hexachloroiridate(III) hydrate (CAS No. 29796-57-4)

Ammonium hexachloroiridate(III) hydrate, with the chemical formula (NH₄)₃IrCl₆·xH₂O, is a compound of significant interest in the field of inorganic chemistry and materials science. This coordination complex has garnered attention due to its unique structural properties and potential applications in catalysis, luminescence, and as a precursor for advanced materials. The compound's stability, solubility, and coordination environment make it a valuable subject for both fundamental research and industrial development.

The CAS number 29796-57-4 provides a unique identifier for this substance, ensuring precise classification and reference in scientific literature. As a hydrate, the presence of water molecules in the crystal lattice influences its physical properties, such as melting point and solubility, which are critical factors in its application and handling. The hexachloro coordination sphere around the iridium(III) center imparts distinct electronic and steric characteristics, making this compound a versatile building block for more complex functional materials.

In recent years, research on transition metal complexes, particularly those involving iridium, has seen remarkable advancements. Ammonium hexachloroiridate(III) hydrate has been explored as a potential catalyst in organic transformations due to its ability to facilitate selective oxidation reactions. Studies have demonstrated its efficacy in converting alcohols into aldehydes or ketones under mild conditions, highlighting its promise as an environmentally friendly alternative to traditional catalysts. The compound's high turnover number and selectivity make it an attractive candidate for industrial-scale applications.

Furthermore, the luminescent properties of Ammonium hexachloroiridate(III) hydrate have been investigated for use in optoelectronic devices. The iridium center can emit light with high efficiency when excited by UV or visible light, making it suitable for applications in light-emitting diodes (LEDs) and organic light-emitting devices (OLEDs). Researchers have also explored its potential in bioimaging due to its favorable photophysical properties, including long-lived excited states and low toxicity.

The structural chemistry of Ammonium hexachloroiridate(III) hydrate has been studied using advanced spectroscopic techniques such as X-ray diffraction (XRD), nuclear magnetic resonance (NMR), and electron paramagnetic resonance (EPR). These studies have revealed insights into the coordination geometry of the iridium(III) center and the interactions between the chloride ligands and water molecules. Understanding these structural details is crucial for optimizing the compound's performance in various applications.

Recent developments in material science have led to the exploration of Ammonium hexachloroiridate(III) hydrate as a precursor for metal-organic frameworks (MOFs). MOFs are highly porous materials that can be tailored for gas storage, separation, and catalysis. By incorporating iridium complexes into MOF structures, researchers aim to create materials with enhanced stability and functionality. Preliminary results suggest that Ammonium hexachloroiridate(III) hydrate can act as a building block for MOFs with exceptional adsorption capacities for small molecules such as hydrogen or carbon dioxide.

The synthesis of Ammonium hexachloroiridate(III) hydrate typically involves the reaction of iridium trichloride with ammonia in an aqueous or organic solvent medium. The process must be carefully controlled to ensure high yield and purity. Impurities can significantly affect the compound's performance in downstream applications, making purification techniques such as recrystallization or column chromatography essential.

In conclusion, Ammonium hexachloroiridate(III) hydrate (CAS No. 29796-57-4) is a multifaceted compound with broad applications in catalysis, luminescence, and materials science. Its unique structural and electronic properties make it a valuable asset for researchers seeking to develop innovative technologies. As research continues to uncover new uses for this compound, its importance is likely to grow further, solidifying its place as a cornerstone of modern chemical research.